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Compound of Interest

Compound Name: Ethyl 3-ethoxypropionate

Cat. No.: B042834 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

Ethyl 3-ethoxypropionate (EEP), a colorless liquid with a characteristic ester-like odor, serves

as a versatile solvent in various laboratory and industrial applications, including in the synthesis

of polymers and as an ingredient in specialty coatings.[1] Its favorable properties, such as a

slow evaporation rate and good solubility, make it a valuable component in research and

development.[2] However, its classification as a flammable liquid and potential for peroxide

formation necessitate strict adherence to safety protocols to ensure the well-being of laboratory

personnel and the integrity of experimental outcomes.[3] This document provides a

comprehensive protocol for the safe handling, storage, and disposal of Ethyl 3-
ethoxypropionate in a laboratory setting.

2.0 Quantitative Data Summary

The following tables summarize the key physical, chemical, and safety properties of Ethyl 3-
ethoxypropionate.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₇H₁₄O₃ [3][4]

Molecular Weight 146.18 g/mol [4][5]

Appearance Colorless, water-white liquid [1][4][5]

Odor Ester-like, slightly fruity [5]

Boiling Point 165-175 °C (329-347 °F) [1][5][6]

Melting Point Approx. -75 °C (-103 °F) [4][6]

Density 0.95 g/cm³ at 25 °C [1][4][5]

Vapor Pressure 0.9 - 1.5 mmHg at 20-25 °C [2][4][7]

Vapor Density ~5.0 (Air = 1) [2][8]

Solubility in Water Limited, ~1.6-2.9 g/100 mL [2][3][8]

Table 2: Fire and Exposure Safety

Parameter Value Source(s)

Flash Point
58-59 °C (136-138 °F) (Closed

Cup)
[5][6]

Autoignition Temperature 377 °C (711 °F) [3][9]

Flammability Limits LEL: 1.05% / UEL: 8.7-12.1% [5][8][9]

Hazard Classification Flammable Liquid, Category 3 [3]

Supplier Recommended TWA 50 ppm [3]

Supplier Recommended STEL 100 ppm [3]

Incompatible Materials
Strong oxidizing agents, strong

bases
[6][7]

Hazardous Decomposition
Carbon monoxide (CO),

Carbon dioxide (CO₂)
[3][6][9]
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3.0 Experimental Protocols

3.1 Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The minimum required PPE includes:

Eye/Face Protection: Safety glasses with side-shields or chemical splash goggles meeting

EN166 (EU) or OSHA 29 CFR 1910.133 (US) standards.[3][9]

Hand Protection: Chemical-resistant, impervious gloves (e.g., neoprene, nitrile rubber).[3][7]

Glove suitability and breakthrough time must be confirmed with the glove manufacturer.

Skin/Body Protection: A lab coat is mandatory. An impervious apron and additional protective

clothing should be worn when there is a risk of splashing.[3][5]

Respiratory Protection: Handling should occur in a well-ventilated area or a chemical fume

hood.[3][9] If ventilation is inadequate or if dealing with a large spill, a NIOSH-approved

respirator with an organic vapor cartridge is required.[3][9]

3.2 Handling Protocol

Preparation:

Ensure a chemical fume hood is operational and the sash is at the appropriate height.

Confirm that a safety shower and eyewash station are accessible and unobstructed.[3]

Remove all potential ignition sources (e.g., open flames, hot plates, spark-producing

equipment) from the immediate area.[3][6][9]

Dispensing:

Ground and bond the container and receiving equipment during transfer to prevent static

discharge.[3][6][9]

Use only non-sparking tools for opening and closing containers.[3][6][9]
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Perform all transfers of Ethyl 3-ethoxypropionate inside a certified chemical fume hood

to minimize inhalation exposure.[9]

Avoid direct contact with skin, eyes, and clothing.[3]

Post-Handling:

Tightly close the container immediately after use.[3][6]

If the container has been opened, consider purging the headspace with an inert gas like

nitrogen before resealing to minimize air exposure and potential peroxide formation.[3]

Decontaminate and clean the work area thoroughly.

Wash hands with soap and water after handling is complete.

3.3 Storage Protocol

Location:

Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.

[3][9][10]

The storage location should be a designated flammables cabinet or room.

Container:

Keep the chemical in its original, tightly sealed container.[3][6][11] Opened containers

must be carefully resealed and kept upright to prevent leakage.[10]

Segregation:

Store away from incompatible materials, particularly strong oxidizing agents (e.g., nitrates,

peroxides, chlorine bleaches) and strong bases.[6][7][8]

Peroxide Formation:

Ethyl 3-ethoxypropionate may form explosive peroxides upon long-term storage or

exposure to air and light.[3][12][8]
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Label the container with the date received and the date opened.[8]

Unopened containers may be stored for up to 18 months. Opened containers should not

be stored for more than 12 months unless tested for peroxides.[8]

Periodically test for peroxide formation, especially if the liquid appears viscous or contains

crystals. Do not distill to near dryness.[3][8]

3.4 Spill and Waste Disposal Protocol

Minor Spill (in a fume hood):

Ensure all ignition sources are eliminated.[3]

Absorb the spill using an inert, non-combustible material such as sand, earth, or

vermiculite.[3][9]

Using non-sparking tools, collect the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.[3][9][11]

Clean the spill area with an appropriate solvent and then soap and water.

Major Spill (outside a fume hood):

Evacuate all non-essential personnel from the area and restrict access.

Alert the laboratory supervisor and institutional safety office immediately.

Eliminate all ignition sources if it is safe to do so.[13]

Ventilate the area.

Contain the spill using absorbent dikes if possible, preventing entry into drains or

waterways.[3][11]

Cleanup should only be performed by trained personnel equipped with appropriate PPE,

including respiratory protection.[3]
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Waste Disposal:

Dispose of waste Ethyl 3-ethoxypropionate and contaminated materials as hazardous

chemical waste.

All waste must be placed in properly sealed and labeled containers.

Disposal must be conducted in accordance with all local, regional, and national

regulations.[3][6] Do not dispose of it into the sewer system.[6]

4.0 Workflow Visualization

The following diagram illustrates the standard operating procedure for the lifecycle of Ethyl 3-
ethoxypropionate within a laboratory environment, highlighting critical safety checkpoints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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